N1-(2-chlorobenzyl)-N2-(2-morpholino-2-(thiophen-2-yl)ethyl)oxalamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-N'-(2-morpholin-4-yl-2-thiophen-2-ylethyl)oxamide
• InChI: InChI=1S/C19H22ClN3O3S/c20-15-5-2-1-4-14(15)12-21-18(24)19(25)22-13-16(17-6-3-11-27-17)23-7-9-26-10-8-23/h1-6,11,16H,7-10,12-13H2,(H,21,24)(H,22,25)
• InChI Key: FSSNYHNIFOVPKT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)C(=O)NCC2=CC=CC=C2Cl)C3=CC=CS3
• Molecular Formula: C19H22ClN3O3S
• Molecular Weight: 407.9 g/mol

Description

N1-(2-chlorobenzyl)-N2-(2-morpholino-2-(thiophen-2-yl)ethyl)oxalamide, also known as CMOT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CMOT is a synthetic compound that was first synthesized in the early 2000s and has since been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Potassium Channel Modulation and Migraine Models

One study presented the synthesis and evaluation of a compound as a potassium channel opener, demonstrating significant activity in a rat model of migraine. This work highlights the potential of morpholine derivatives in modulating ion channels, which could offer therapeutic avenues for neurological conditions such as migraines (Yong-Jin Wu et al., 2003).

Metal Complexation and Catalysis

Research into metal complexes with morpholine derivatives has revealed their potential in catalysis and complexation. For instance, the synthesis and complexation of morpholine with palladium(II) and mercury(II) have been explored, showing how these derivatives can act as ligands to form complexes with significant structural and potentially catalytic properties (A. Singh et al., 2000).

Pharmacological Blockade and Sleep Modulation

Compounds incorporating morpholine groups have been evaluated for their pharmacological effects, such as the blockade of orexin receptors, which plays a crucial role in the regulation of sleep and wakefulness. This demonstrates the versatility of morpholine derivatives in contributing to the understanding and treatment of sleep disorders (C. Dugovic et al., 2009).

Antifungal and Antimicrobial Agents

The development of new antifungal agents based on morpholine-2,3-dione derivatives showcases the application of these compounds in addressing fungal infections. These derivatives exhibit broad-spectrum antifungal activity, highlighting their potential in developing new treatments for fungal diseases (D. Bardiot et al., 2015).

Materials Science and Optical Storage

In the realm of materials science, morpholine derivatives have been utilized in the synthesis of polymers for reversible optical storage, indicating their significance in the development of advanced materials with potential applications in data storage and photonics (X. Meng et al., 1996).